9-Phenylthieno[3,2-e][1,2,4]triazolo[4,3-c]pyrimidine

• Molecular Formula: C13H8N4S
• Molecular Weight: 252.3 g/mol
• IUPAC Name: 12-phenyl-10-thia-3,4,6,8-tetrazatricyclo[7.3.0.02,6]dodeca-1(9),2,4,7,11-pentaene
• InChI: InChI=1S/C13H8N4S/c1-2-4-9(5-3-1)10-6-18-13-11(10)12-16-15-8-17(12)7-14-13/h1-8H
• InChI Key: IHYCWHDELTTWEI-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C2=CSC3=C2C4=NN=CN4C=N3

Description

9-Phenylthieno[3,2-e][1,2,4]triazolo[4,3-c]pyrimidine, also known as PTTP, is a heterocyclic compound that has gained significant attention in recent years due to its potential applications in various scientific fields. PTTP belongs to the class of thienotriazolopyrimidines and has shown promising results in biological studies.

Mechanism of Action

The mechanism of action of 9-Phenylthieno[3,2-e][1,2,4]triazolo[4,3-c]pyrimidine is not fully understood, but it has been suggested to act through the inhibition of tubulin polymerization, leading to cell cycle arrest and apoptosis. 9-Phenylthieno[3,2-e][1,2,4]triazolo[4,3-c]pyrimidine has also been reported to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and repair.
Biochemical and Physiological Effects:
9-Phenylthieno[3,2-e][1,2,4]triazolo[4,3-c]pyrimidine has been shown to induce cell cycle arrest and apoptosis in cancer cells, leading to the inhibition of tumor growth. It has also been reported to have anti-inflammatory and antioxidant effects, which may contribute to its potential therapeutic applications in inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of 9-Phenylthieno[3,2-e][1,2,4]triazolo[4,3-c]pyrimidine is its potent anticancer activity against various cancer cell lines, making it a potential candidate for the development of new anticancer drugs. However, its mechanism of action is not fully understood, which may limit its application in certain research areas. Additionally, the synthesis of 9-Phenylthieno[3,2-e][1,2,4]triazolo[4,3-c]pyrimidine can be challenging and may require specialized equipment and expertise.

Future Directions

There are several future directions for the research and development of 9-Phenylthieno[3,2-e][1,2,4]triazolo[4,3-c]pyrimidine. One area of interest is the optimization of its synthesis method to improve yield and purity. Another direction is the investigation of its mechanism of action, which may provide insights into its potential therapeutic applications. Additionally, the development of 9-Phenylthieno[3,2-e][1,2,4]triazolo[4,3-c]pyrimidine derivatives with improved pharmacological properties may lead to the development of new drugs for the treatment of cancer and inflammatory diseases.

Synthesis Methods

The synthesis of 9-Phenylthieno[3,2-e][1,2,4]triazolo[4,3-c]pyrimidine can be achieved through several methods, including the reaction of 2-aminothiophenol with ethyl 2-chloroacetylacetate followed by the reaction with 3-phenyl-1,2,4-triazole-5-thiol in the presence of sodium ethoxide. Another method involves the reaction of 5-amino-1-phenyl-1H-pyrazole-4-carbonitrile with 2-bromo-3-chloropyridine in the presence of potassium carbonate followed by the reaction with 2-aminothiophenol in the presence of cesium carbonate.

Scientific Research Applications

9-Phenylthieno[3,2-e][1,2,4]triazolo[4,3-c]pyrimidine has shown potential applications in various scientific fields, including medicinal chemistry, pharmacology, and biochemistry. It has been reported to exhibit potent anticancer activity against various cancer cell lines, including breast, lung, and colon cancer. 9-Phenylthieno[3,2-e][1,2,4]triazolo[4,3-c]pyrimidine has also been found to have anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of inflammatory diseases.